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Compound of Interest |

Compound Name: 5-Ethylpyrazine-2-carboxylic acid
CAS No.: 13534-75-3
Cat. No.: B082494
- 7

Executive Summary & Critical Quality Control

Objective: This guide details the development of functional assays for 5-Ethylpyrazine-2-
carboxylic acid (5-EPCA). Based on its chemical scaffold, this compound exhibits two primary
biological activities:

o Antimycobacterial Activity: As a structural analog of Pyrazinamide (PZA) and its active
metabolite Pyrazinoic Acid (POA), targeting Mycobacterium tuberculosis.

o GPR109A Agonism: As a bioisostere of Nicotinic Acid (Niacin), targeting the
hydroxycarboxylic acid receptor 2 (HCA2/GPR109A) for metabolic regulation.[1]

I\ Critical Reagent Verification (CAS Alert)

A discrepancy was noted in the request parameters regarding the CAS registry number.

Target Compound: 5-Ethylpyrazine-2-carboxylic acid[2][3][4][5][6]

Correct CAS:13534-75-3[2][3][4][5][7]

Erroneous CAS: 37674-63-8 (Corresponds to 2-methylpent-3-enoic acid, a flavoring agent).

Action: Ensure all procurement orders use CAS 13534-75-3. Using the wrong CAS will result
in the purchase of an aliphatic acid with no relevance to the assays described below.
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Physicochemical Characterization & Stock
Preparation

Before biological testing, the physicochemical properties of 5-EPCA must be accounted for to
prevent assay artifacts (precipitation, pH drift).

Property Value / Note Impact on Assay

i Calculation of Molar
Molecular Weight 152.15 g/mol )
concentrations.

More lipophilic than Pyrazinoic
Acid (LogP -0.7). Enhanced

LogP (Predicted) ~0.6-0.9 .
membrane permeability
expected.

_ The carboxylic acid is ionized
pKa (Acid) ~2.9-3.2

at physiological pH (7.4).

) Prepare stocks in 100% DMSO
DMSO (High), Water

Solubilit to prevent hydrolysis or
Y (Moderate) p. ati yearow
precipitation.

Stock Solution Protocol

» Weighing: Weigh 15.2 mg of 5-EPCA powder.

¢ Solubilization: Dissolve in 1.0 mL of sterile, anhydrous DMSO to create a 100 mM Master
Stock.

o Storage: Aliquot into amber glass vials (light sensitive) and store at -20°C. Avoid freeze-thaw
cycles >3 times.

e Working Solutions: Dilute into assay media immediately before use. Keep final DMSO
concentration <1% (v/v) to avoid solvent toxicity.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Application A: Antimycobacterial Potency (TB

Research)
Scientific Rationale

5-EPCA is a homolog of Pyrazinoic Acid (POA). The parent drug, Pyrazinamide (PZA), is a
prodrug requiring conversion to POA by the bacterial enzyme PncA. However, 5-EPCA is
already in the "acid" form, bypassing the need for activation. Crucial Mechanism: Pyrazine
derivatives exhibit pH-dependent activity. They are inactive at neutral pH (7.4) and require
acidic conditions (pH 5.5-6.0) to protonate the acid, allowing it to disrupt the mycobacterial
membrane potential or inhibit RpsA/PanD targets.

Protocol: Acidified Resazurin Microtiter Assay (REMA)

Purpose: Determine the Minimum Inhibitory Concentration (MIC) against M. tuberculosis
(H37Rv strain).

Materials
e Strain:M. tuberculosis H37Rv (ATCC 27294).

o Media: Middlebrook 7H9 broth supplemented with 10% OADC, 0.2% glycerol, and 0.05%
Tween 80.

 Acidification Buffer: 100 mM Phosphate-Citrate buffer (adjusted to pH 5.8).

e Indicator: Resazurin sodium salt (0.02% w/v in water).

Step-by-Step Workflow
¢ Media Preparation (The Critical Step):

o Prepare standard 7H9 media.

o Adjust a portion of the media to pH 5.8 using the Phosphate-Citrate buffer. Filter sterilize
(0.22 pm).

o Control: Prepare standard media at pH 6.8 to demonstrate pH-dependent specificity.
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o Plate Setup:
o Use 96-well clear-bottom plates.
o Add 100 pL of pH 5.8 media to all wells.

o Serial Dilution: Add 100 pL of 5-EPCA (from working stock) to Column 1. Perform 2-fold
serial dilutions across the plate (100 uM down to 0.1 pM).

« Inoculation:

o Adjust M. tuberculosis culture to OD600 ~0.1. Dilute 1:20.

o Add 100 pL of inoculum to all wells. Final Volume = 200 pL.
e Incubation:

o Seal plates with breathable membrane. Incubate at 37°C for 5-7 days.
e Readout:

o Add 30 pL of Resazurin solution. Incubate for 24 hours.

o Visual Score: Blue = No Growth (Inhibition); Pink = Growth (Metabolic reduction of

resazurin to resorufin).

o Fluorescence: Ex 530 nm / Em 590 nm.

Workflow Diagram

5-EPCA Stock
(100 mM DMSO)

7H9 Media Test Condition o | 96-Well Plate o | Inoculate M.th w | Incubate 7 Days » | Add Resazurin o | Fluorescence Read
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Caption: Workflow for Acidified Resazurin Microtiter Assay (REMA) tailored for Pyrazine
derivatives.

Application B: GPR109A Agonism (Metabolic

Disease)[1]
Scientific Rationale

5-EPCA is structurally homologous to Nicotinic Acid (Niacin) and Acipimox. These compounds
activate GPR109A (HCAR2), a Gi-coupled GPCR found on adipocytes and immune cells.
Activation inhibits Adenylyl Cyclase, reducing cAMP levels and subsequently inhibiting lipolysis
(release of free fatty acids).

Protocol: HTRF cAMP Inhibition Assay

Purpose: Quantify the potency (EC50) of 5-EPCA as a GPR109A agonist.

Materials

e Cells: CHO-K1 or HEK293 cells stably expressing human GPR109A (HCAR?2).
o Stimulant: Forskolin (to artificially raise CAMP levels, allowing inhibition to be measured).

o Detection: HTRF (Homogeneous Time Resolved Fluorescence) cAMP kit (e.g., Cisbio or
PerkinElmer).

o Reference Agonist: Nicotinic Acid (Niacin).[1][8]

Step-by-Step Workflow

o Cell Preparation:

o Harvest cells and resuspend in stimulation buffer (HBSS + 500 uM IBMX to prevent CAMP
degradation).

o Density: 2,000 cells/well in a 384-well low-volume white plate.
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Compound Addition:
o Add 5 pL of 5-EPCA (dilution series).

o Add 5 pL of Forskolin (Final concentration 10 uM). Note: Without Forskolin, you cannot
measure the Gi-mediated decrease in cCAMP.

Incubation:

o Incubate for 30—45 minutes at Room Temperature.

Lysis & Detection:
o Add 5 pL of cAMP-d2 (acceptor).
o Add 5 pL of Anti-cAMP-Cryptate (donor).

Measurement:

o Read on an HTRF-compatible reader (e.g., EnVision).
o Data Analysis: Calculate the HTRF Ratio (665nm/620nm).

o Plot: Sigmoidal dose-response curve. 5-EPCA should show a dose-dependent decrease in
HTRF signal (or increase, depending on specific kit competition logic—usually, high cAMP
= low signal in competition assays).

Signaling Pathway Diagram
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Caption: GPR109A Signaling Cascade. 5-EPCA activates Gi, inhibiting Adenylyl Cyclase and
reducing CAMP.

Safety Profiling: Hepatotoxicity Screening

Context: Pyrazinamide is known for hepatotoxicity. As a derivative, 5-EPCA must be screened
early for liver toxicity.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b082494?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol: HepG2 ATP Viability Assay

e Cells: HepG2 (Human liver carcinoma).
e Treatment: Seed 10,000 cells/well. Treat with 5-EPCA (1-500 puM) for 48 hours.
o Readout: CellTiter-Glo® (Promega) or similar ATP-luminescence assay.

e Analysis: Calculate IC50. If IC50 < 100 uM, the compound poses a toxicity risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Hydroxycarboxylic acid receptor 2 - Wikipedia [en.wikipedia.org]
e 2. chemicea.com [chemicea.com]

o 3. pharmaffiliates.com [pharmaffiliates.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b082494?utm_src=pdf-body
https://chemicea.com/product/5-ethylpyrazine-2-carboxylic-acid
https://www.pharmaffiliates.com/en/13534-75-3-5-ethylpyrazine-2-carboxylic-acid-pa0710510.html
https://www.pharmaffiliates.com/en/products/impurities/glipizide-impurities
https://lead-sciences.com/product/5-ethylpyrazine-2-carboxylic-acid/
https://www.benchchem.com/product/b082494?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Hydroxycarboxylic_acid_receptor_2
https://chemicea.com/product/5-ethylpyrazine-2-carboxylic-acid
https://www.pharmaffiliates.com/en/13534-75-3-5-ethylpyrazine-2-carboxylic-acid-pa0710510.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 4. pharmaffiliates.com [pharmaffiliates.com]

o 5. 5-Ethylpyrazine-2-carboxylic acid - Lead Sciences [lead-sciences.com]
e 6. 2abiotech.net [2abiotech.net]

e 7. pharmaffiliates.com [pharmaffiliates.com]

e 8. Analogues of acifran: agonists of the high and low affinity niacin receptors, GPR109a and
GPR109b - PubMed [pubmed.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Application Note: Assay Development for 5-
Ethylpyrazine-2-carboxylic Acid (5-EPCA)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082494+#developing-assays-for-5-ethylpyrazine-2-
carboxylic-acid-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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